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Compound of Interest

Compound Name: (S)-(-)-Nicotine-15N

Cat. No.: B1144416 Get Quote

(S)-(-)-Nicotine-15N, an isotopically labeled form of nicotine, requires stringent safety protocols

due to its high toxicity. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans for researchers, scientists, and drug

development professionals.

Hazard and Exposure Data
Proper handling of (S)-(-)-Nicotine-15N necessitates an understanding of its potential hazards

and exposure limits. The following table summarizes key quantitative data, primarily based on

the properties of nicotine.
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Parameter Value

Chemical Formula C₁₀H₁₄¹⁵N₂

Appearance Pale yellow to brown oily liquid

Odor Characteristic amine-like

Boiling Point 247 °C (477 °F)

Flash Point 101 °C (214 °F) - Closed Cup

Toxicity
Toxic if swallowed, in contact with skin, or if

inhaled.[1]

Aquatic Toxicity
Very toxic to aquatic life with long-lasting effects.

[1][2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is critical to minimize exposure. The

following PPE is mandatory when handling (S)-(-)-Nicotine-15N:

Eye Protection: Wear chemical safety goggles and a face shield if there is a splashing

hazard.

Hand Protection: Wear chemically resistant gloves, such as nitrile rubber. Inspect gloves for

pinhole leaks before each use and replace them immediately if compromised.[2]

Body Protection: A lab coat or chemical-resistant apron is required. For larger quantities or in

case of potential splashing, a chemical-protection suit should be considered.

Respiratory Protection: Work in a well-ventilated area, preferably within a certified chemical

fume hood.[1] If engineering controls are not feasible or are insufficient, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors should be used.[3]

Experimental Protocol: Safe Handling and a Step-
by-Step Guide
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Adherence to a strict protocol is essential for the safe handling of (S)-(-)-Nicotine-15N from

receipt to disposal.

1. Preparation and Pre-Handling:

Ensure a dedicated, well-ventilated workspace, preferably a chemical fume hood, is clean
and uncluttered.
Verify that an emergency eyewash station and safety shower are readily accessible.[2]
Assemble all necessary materials, including PPE, handling equipment (e.g., calibrated
pipettes, sealed containers), and waste containers before starting work.
Review the Safety Data Sheet (SDS) for nicotine.

2. Handling the Compound:

Don the appropriate PPE as outlined above.
Carefully open the container containing (S)-(-)-Nicotine-15N inside the chemical fume hood
to avoid inhalation of any vapors.
Use appropriate tools to handle the compound, minimizing the creation of aerosols.
If dilution is necessary, add the nicotine solution to the solvent slowly.
Keep all containers with (S)-(-)-Nicotine-15N tightly sealed when not in use.

3. Post-Handling and Decontamination:

Decontaminate all surfaces and equipment that may have come into contact with the
compound using an appropriate cleaning agent.
Remove PPE carefully to avoid contaminating yourself. Gloves should be removed last and
disposed of as hazardous waste.
Wash hands thoroughly with soap and water after handling is complete.[2]

Disposal Plan
Proper disposal of (S)-(-)-Nicotine-15N and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Segregation: All materials contaminated with (S)-(-)-Nicotine-15N, including gloves,

pipette tips, and empty containers, must be segregated as hazardous chemical waste.[4]
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Waste Containers: Use designated, clearly labeled, and leak-proof containers for hazardous

waste.[4] For sharps contaminated with the compound, use a designated sharps container.

[4]

Labeling: The hazardous waste container must be clearly labeled with the full chemical

name, "(S)-(-)-Nicotine-15N," and the appropriate hazard symbols (e.g., "Toxic,"

"Environmental Hazard").[4]

Disposal Procedure: Follow your institution's guidelines for the disposal of acutely hazardous

waste (P-listed waste), as nicotine is categorized as such.[5] This typically involves collection

by a certified hazardous waste disposal company.[4] Do not dispose of nicotine waste down

the drain or in regular trash.[2]

Workflow and Logical Relationships
The following diagram illustrates the key stages of the safe handling and disposal workflow for

(S)-(-)-Nicotine-15N.
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Safe handling and disposal workflow for (S)-(-)-Nicotine-15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-s-nicotine-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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